Cas no 25299-33-6 (6-Chloro-1-methyl-1H-benzo[d][1,2,3]triazole)

• Product Name: 6-Chloro-1-methyl-1H-benzo[d][1,2,3]triazole
• CAS No: 25299-33-6
• MF: C₇H₆ClN₃
• MW: 167.595639705658
• CID: 2932238
• PubChem ID: 12555610
• Update Time: 2025-04-21

6-Chloro-1-methyl-1H-benzo[d][1,2,3]triazole Chemical and Physical Properties

Names and Identifiers

• 6-chloro-1-methyl-1H-1,2,3-benzotriazole
• 6-Chloro-1-methyl-1H-benzo[d][1,2,3]triazole
• 25299-33-6
• SCHEMBL14476937
• EN300-6750545

• Inchi： 1S/C7H6ClN3/c1-11-7-4-5(8)2-3-6(7)9-10-11/h2-4H,1H3
• InChI Key： FSFNLHFSRSMZDJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(C)N=N2

Computed Properties

• Exact Mass: 167.0250249g/mol
• Monoisotopic Mass: 167.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 30.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles